Azanium iodide
Overview
Description
Azanium iodide, also known as Ammonium iodide, is a chemical compound with the formula NH4I . It is used for research and development purposes .
Synthesis Analysis
This compound can be synthesized through various methods. For instance, one study discusses the synthesis of 2′-azido modified RNA from 2′-amino precursors by diazotransfer reaction . Another source mentions the synthesis of iodine species in aqueous solutions .
Molecular Structure Analysis
This compound has a linear formula of NH4I . Its molecular weight is 144.94 . The compound is crystalline in form .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For example, it can be oxidized into an I2 molecule by introducing an oxidizing agent .
Physical and Chemical Properties Analysis
This compound is a crystalline compound with a molecular weight of 144.94 . It has a boiling point of 405 °C/1 atm (lit.) and a melting point of 551 °C (lit.) . It is slightly soluble in ethanol and methanol .
Scientific Research Applications
Environmental Protection and Human Health : Research has shown that iodine, including species like iodide, plays a crucial role in studies related to environmental protection and human health. For example, in a study about the sorption and transport of iodine species in sediments, researchers explored the behavior of iodide in environmental contexts, particularly in areas with risks from anthropogenic iodine due to past nuclear fuel processing activities (Hu, Zhao, Moran, & Seaman, 2005).
Chemistry and Molecular Structure Analysis : Azanium iodide compounds have been synthesized and structurally characterized, offering insights into their molecular structures and properties. For instance, the synthesis and structure analysis of 1,4-diazaniumbutane tetraiodide, a compound involving this compound, provided valuable data on its structural parameters and potential applications (Reiss & Megen, 2012).
Analytical Chemistry : this compound compounds, such as iodine cyanide, have been developed as oxidants for analytical chemistry applications. These compounds are used for the determination of various substances including iodide, sulphite, and thiosulphate in different analytical methods (Paul, Chauhan, Sharma, & Parkash, 1971).
Biomedical Applications : Compounds like propidium iodide, which contain iodide, are used as structural probes in biomedical research. For instance, their interaction with DNA polymers provides insights into DNA structure and functions (Wilson, Wang, Krishnamoorthy, & Smith, 1986).
Environmental Geochemistry : Research on the sorption, degradation, and transport of iodine species, including iodide, in geologic media helps understand the environmental cycling and mobility of iodine, especially relevant in contexts involving radioactive iodine from nuclear facilities (Hu, Moran, & Gan, 2012).
Photovoltaic and Solar Cell Research : this compound derivatives have been used in the development of solar cells. For example, azetidinium lead iodide has been explored for its potential in perovskite solar cells, demonstrating its role in improving performance and reducing hysteresis in these devices (Pering et al., 2018).
Safety and Hazards
Future Directions
Azanium iodide can be used as a precursor to prepare polymer electrolytes for dye-sensitized solar cells . It can also be used as a catalyst to synthesize high-purity gallium nitride (GaN) powder . Other potential applications and research directions include its use in iodine clocks for materials science .
Mechanism of Action
Target of Action
Azanium iodide, also known as ammonium iodide, is an ionic compound that consists of an ammonium cation and an iodide anion . It primarily targets the thyroid gland . The thyroid gland uses iodide to produce thyroid hormones, which are crucial for the regulation of metabolic processes in the body .
Mode of Action
This compound interacts with its target, the thyroid gland, by being taken up and used in the synthesis of thyroid hormones . This interaction results in changes in the metabolic processes regulated by these hormones .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the synthesis of thyroid hormones . Iodide is a key component of these hormones, and its uptake by the thyroid gland is a crucial step in their production . The downstream effects of this pathway include the regulation of various metabolic processes in the body .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). After oral administration, it is readily absorbed into the bloodstream . It is then distributed throughout the body, with a particular affinity for the thyroid gland . The iodide component is used in the synthesis of thyroid hormones . The remaining components are likely excreted in the urine .
Result of Action
The primary result of this compound’s action is the production of thyroid hormones . These hormones play a crucial role in regulating the body’s metabolism, affecting processes such as heart rate, body temperature, and energy production . Therefore, this compound’s action can have wide-ranging effects on the body’s physiological functions .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the presence of other substances that compete for uptake by the thyroid gland can affect its efficacy . Additionally, factors that affect the stability of this compound, such as temperature and pH, can also influence its action .
Properties
IUPAC Name |
azanium;iodide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/HI.H3N/h1H;1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKFWSNCTAHXBQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4IN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Record name | AMMONIUM IODIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/8248 | |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60894063 | |
Record name | Ammonium iodide | |
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Molecular Weight |
144.943 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Ammonium iodide is an odorless white solid. Sinks and mixes with water. (USCG, 1999), White odorless solid; Very hygroscopic; Turns yellow to brown upon exposure to light and air; [Merck Index] White odorless granules; [MSDSonline] | |
Details | U.S. Coast Guard. 1999. Chemical Hazard Response Information System (CHRIS) - Hazardous Chemical Data. Commandant Instruction 16465.12C. Washington, D.C.: U.S. Government Printing Office. | |
Record name | AMMONIUM IODIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/8248 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Details | U.S. Coast Guard. 1999. Chemical Hazard Response Information System (CHRIS) - Hazardous Chemical Data. Commandant Instruction 16465.12C. Washington, D.C.: U.S. Government Printing Office. | |
Record name | Ammonium iodide | |
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Boiling Point |
220 °C (VACUUM) | |
Details | Weast, R.C. (ed.). Handbook of Chemistry and Physics. 60th ed. Boca Raton, Florida: CRC Press Inc., 1979., p. B-54 | |
Record name | AMMONIUM IODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/476 | |
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Solubility |
WATER: 154.2 G/100 CC @ 0 °C; 230.3 G/100 CC @ 100 DEG, GLYCEROL: 1 G/1.5 ML; ALC: 1 G/3.7 ML; METHANOL: 1 G/2.5 ML, VERY SOL IN ACETONE, AMMONIA; SLIGHTLY SOL IN ETHER | |
Details | Weast, R.C. (ed.). Handbook of Chemistry and Physics. 60th ed. Boca Raton, Florida: CRC Press Inc., 1979., p. B-54 | |
Record name | AMMONIUM IODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/476 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
2.56 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.514 @ 25 °C | |
Details | Weast, R.C. (ed.). Handbook of Chemistry and Physics. 60th ed. Boca Raton, Florida: CRC Press Inc., 1979., p. B-54 | |
Record name | AMMONIUM IODIDE | |
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Details | Weast, R.C. (ed.). Handbook of Chemistry and Physics. 60th ed. Boca Raton, Florida: CRC Press Inc., 1979., p. B-54 | |
Record name | AMMONIUM IODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/476 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
1 MM HG @ 210.9 °C | |
Details | Sax, N.I. Dangerous Properties of Industrial Materials. 4th ed. New York: Van Nostrand Reinhold, 1975., p. 392 | |
Record name | AMMONIUM IODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/476 | |
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Color/Form |
COLORLESS CUBIC CRYSTALS, WHITE TETRAGONAL CRYSTALS OR GRANULAR POWDER | |
CAS No. |
12027-06-4 | |
Record name | AMMONIUM IODIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/8248 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Ammonium iodide | |
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Record name | Ammonium iodide | |
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Record name | Ammonium iodide ((NH4)I) | |
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Record name | AMMONIUM IODIDE | |
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Record name | AMMONIUM IODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/476 | |
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Melting Point |
551 °C SUBLIMES | |
Details | Weast, R.C. (ed.). Handbook of Chemistry and Physics. 60th ed. Boca Raton, Florida: CRC Press Inc., 1979., p. B-54 | |
Record name | AMMONIUM IODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/476 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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